Cas no 214750-70-6 (Boc-Thionoleu-1-(6-nitro)benzotriazolide)

• Product Name: Boc-Thionoleu-1-(6-nitro)benzotriazolide
• CAS No: 214750-70-6
• MF: C₁₇H₂₃N₅O₄S
• MW: 393.46062207222
• MDL: MFCD01318723
• CID: 252704
• PubChem ID: 7006668
• Update Time: 2025-04-19

Boc-Thionoleu-1-(6-nitro)benzotriazolide Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1S)-3-methyl-1-[(6-nitro-1H-benzotriazol-1-yl)thioxomethyl]butyl]-,1,1-dimethylethyl ester (9CI)
• BOC-L-2-AMINO-4-METHYLPENTANETHIOIC ACID-1-(6-NITRO)BENZOTRIAZOLIDE,
• Boc-Thionoleu-1-(6-nitro)benzotriazolide
• tert-butyl N-[(2S)-4-methyl-1-(6-nitrobenzotriazol-1-yl)-1-sulfanylidenepentan-2-yl]carbamate
• Boc-L-thionoleucine-1-(6-nitro)benzotriazolide
• Boc-L-2-amino-4-methylpentanethioic acid-1-(6-nitro)benzotriazolide
• A18447
• DTXSID60426520
• MFCD01318723
• 214750-70-6
• (S)-2-(Boc-amino)-4-methyl-pentanethioic O-acid-1-(6-nitro)benzotriazolide

• MDL： MFCD01318723
• Inchi： 1S/C17H23N5O4S/c1-10(2)8-13(18-16(23)26-17(3,4)5)15(27)21-14-9-11(22(24)25)6-7-12(14)19-20-21/h6-7,9-10,13H,8H2,1-5H3,(H,18,23)/t13-/m0/s1
• InChI Key： PMAXTLKKSQZVKQ-ZDUSSCGKSA-N
• SMILES： S=C([C@H](CC(C)C)NC(=O)OC(C)(C)C)N1C2C=C(C=CC=2N=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 393.14700
• Monoisotopic Mass: 393.14707541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.34
• PSA: 146.95000
• LogP: 4.36850

Boc-Thionoleu-1-(6-nitro)benzotriazolide Security Information

• Storage Condition：-15°C